3-hydroxy-4-{phenyl[(3-pyridinylcarbonyl)amino]methyl}-2-naphthoic acid

• IUPAC Name: 3-hydroxy-4-[phenyl-(pyridine-3-carbonylamino)methyl]naphthalene-2-carboxylic acid
• InChI: InChI=1S/C24H18N2O4/c27-22-19(24(29)30)13-16-9-4-5-11-18(16)20(22)21(15-7-2-1-3-8-15)26-23(28)17-10-6-12-25-14-17/h1-14,21,27H,(H,26,28)(H,29,30)
• InChI Key: RBPHLZNRUTYWCG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(C2=C(C(=CC3=CC=CC=C32)C(=O)O)O)NC(=O)C4=CN=CC=C4
• Molecular Formula: C24H18N2O4
• Molecular Weight: 398.4 g/mol

Description

3-hydroxy-4-{phenyl[(3-pyridinylcarbonyl)amino]methyl}-2-naphthoic acid, also known as PAK1 inhibitor IPA-3, is a small molecule inhibitor that targets p21-activated kinase 1 (PAK1). PAK1 is a serine/threonine kinase that plays a critical role in various cellular processes such as cell proliferation, survival, migration, and invasion. PAK1 is overexpressed in various types of cancer, making it a promising target for cancer therapy.

Mechanism of Action

3-hydroxy-4-{phenyl[(3-pyridinylcarbonyl)amino]methyl}-2-naphthoic acid inhibitor IPA-3 binds to the ATP-binding site of this compound, inhibiting its kinase activity. This compound is a downstream effector of the Rho GTPases, which are involved in the regulation of actin cytoskeleton dynamics. This compound regulates various cellular processes by phosphorylating downstream substrates such as LIM kinase, myosin light chain kinase, and cofilin. Inhibition of this compound activity by IPA-3 leads to the disruption of actin cytoskeleton dynamics, resulting in the inhibition of cell proliferation, migration, and invasion.
Biochemical and Physiological Effects:
This compound inhibitor IPA-3 has been shown to have various biochemical and physiological effects on cancer cells. IPA-3 inhibits the phosphorylation of this compound downstream substrates such as LIM kinase, myosin light chain kinase, and cofilin, resulting in the inhibition of actin cytoskeleton dynamics. This leads to the inhibition of cell proliferation, migration, and invasion. IPA-3 also induces apoptosis in cancer cells by activating the caspase pathway. In addition, IPA-3 sensitizes cancer cells to chemotherapy and radiation therapy by inhibiting the DNA damage response pathway.

Advantages and Limitations for Lab Experiments

3-hydroxy-4-{phenyl[(3-pyridinylcarbonyl)amino]methyl}-2-naphthoic acid inhibitor IPA-3 has several advantages and limitations for lab experiments. One of the advantages is that IPA-3 is a small molecule inhibitor that can be easily synthesized and purified. IPA-3 has also been extensively studied for its potential therapeutic applications in cancer treatment, making it a well-established research tool. However, IPA-3 has some limitations, including its low solubility in water and its potential off-target effects. In addition, IPA-3 has not been extensively studied in vivo, limiting its potential clinical applications.

Future Directions

There are several future directions for the study of 3-hydroxy-4-{phenyl[(3-pyridinylcarbonyl)amino]methyl}-2-naphthoic acid inhibitor IPA-3. One direction is to further investigate the mechanism of action of IPA-3 and its downstream targets. Another direction is to study the pharmacokinetics and pharmacodynamics of IPA-3 in vivo to determine its potential clinical applications. In addition, future studies could investigate the potential use of IPA-3 in combination with other cancer therapies to enhance their efficacy. Finally, future studies could investigate the potential use of IPA-3 in treating other diseases such as neurological disorders.

Scientific Research Applications

3-hydroxy-4-{phenyl[(3-pyridinylcarbonyl)amino]methyl}-2-naphthoic acid inhibitor IPA-3 has been extensively studied for its potential therapeutic applications in cancer treatment. IPA-3 has been shown to inhibit the growth and invasion of various cancer cell lines, including breast, prostate, ovarian, and pancreatic cancer cells. In addition, IPA-3 has been shown to sensitize cancer cells to chemotherapy and radiation therapy. IPA-3 has also been studied for its potential use in treating neurological disorders such as Alzheimer's disease and schizophrenia.